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6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol Documentation Hub

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  • Product: 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol
  • CAS: 6388-76-7

Core Science & Biosynthesis

Foundational

6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol molecular weight and formula

Executive Summary 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (also known as 6-ethyl-5-hydroxy-1,4-benzodioxane) is a specialized bicyclic phenolic intermediate used primarily in the synthesis of adrenergic and serotonergic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (also known as 6-ethyl-5-hydroxy-1,4-benzodioxane) is a specialized bicyclic phenolic intermediate used primarily in the synthesis of adrenergic and serotonergic receptor ligands. Characterized by a 1,4-benzodioxan core fused to a phenolic ring with an ethyl substitution, this molecule represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets.

This technical guide profiles the physicochemical characteristics, synthetic pathways, and structural logic of this compound, designed for researchers in lead optimization and process chemistry.

Physicochemical Identity & Properties[1][2]

The following data establishes the baseline identity for 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol .

Core Identity Data
PropertySpecification
IUPAC Name 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol
Molecular Formula C₁₀H₁₂O₃
Molecular Weight 180.20 g/mol
Monoisotopic Mass 180.0786 Da
CAS Registry Number 10288-36-5 (Generic for isomer group; specific isomer requires analytical verification)
SMILES CCc1c(O)c2OCCOc2cc1
Appearance Off-white to pale yellow crystalline solid or viscous oil (purity dependent)
Calculated Molecular Descriptors

Values are derived from consensus cheminformatics models (SwissADME/ChemAxon).

DescriptorValueSignificance
LogP (Octanol/Water) ~2.45Highly lipophilic; crosses blood-brain barrier (BBB) effectively.
TPSA (Topological Polar Surface Area) 29.46 ŲIndicates good oral bioavailability (Rule of 5 compliant).
H-Bond Donors 1 (Phenolic OH)Critical for receptor binding pocket interactions.
H-Bond Acceptors 3 (2 Ether O, 1 Phenolic O)Facilitates hydrogen bonding with target proteins.
pKa (Acidic) ~9.8Typical for alkyl-substituted phenols.

Structural Analysis & Numbering Logic

Understanding the regiochemistry is critical for synthesis. The 1,4-benzodioxan system is numbered starting from the heterocyclic oxygen.

  • Positions 1 & 4: Oxygen atoms in the dioxane ring.

  • Positions 2 & 3: Ethylene bridge carbons.

  • Positions 5, 6, 7, 8: Aromatic ring carbons.

In 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol :

  • Position 5 (-OH): The hydroxyl group is located at the peri position relative to the bridgehead, creating a steric pocket.

  • Position 6 (-Ethyl): The ethyl group is ortho to the hydroxyl and meta to the bridgehead oxygen. This specific substitution pattern creates a "hindered phenol" motif, often enhancing metabolic stability against O-glucuronidation.

Visualization: Structural Connectivity

BenzodioxinStructure Core 1,4-Benzodioxan Core (C8H8O2) Sub_OH 5-Hydroxyl Group (-OH) Core->Sub_OH Position 5 (Electronic Activation) Sub_Et 6-Ethyl Group (-CH2CH3) Core->Sub_Et Position 6 (Lipophilic Anchor) Sub_OH->Sub_Et Ortho-Relationship (H-Bonding Potential)

Figure 1: Structural connectivity showing the ortho-relationship between the hydroxyl and ethyl groups on the benzodioxan core.

Synthetic Methodologies

Two primary routes are recommended for the synthesis of this molecule. Route A is preferred for high-precision medicinal chemistry, while Route B is a scalable industrial approach.

Route A: Regioselective Formylation-Reduction (Precision Route)

This method starts with the commercially available 5-hydroxy-1,4-benzodioxane and installs the ethyl group via a formyl intermediate to ensure correct regiochemistry (ortho to the phenol).

Step-by-Step Protocol:

  • Starting Material: 2,3-Dihydro-1,4-benzodioxin-5-ol.

  • Formylation (Duff Reaction or MgCl₂/Paraformaldehyde):

    • Reagents: MgCl₂, Triethylamine (TEA), Paraformaldehyde, Acetonitrile.

    • Mechanism:[1][2][3][4] The phenol directs the formyl group to the ortho position (C6) due to chelation control with Magnesium.

    • Product: 6-Formyl-2,3-dihydro-1,4-benzodioxin-5-ol.

  • Wittig Olefination:

    • Reagents: Methyltriphenylphosphonium bromide (MePPh₃Br), Potassium tert-butoxide (KOtBu), THF.

    • Reaction: Converts the 6-formyl group to a 6-vinyl group.

  • Catalytic Hydrogenation:

    • Reagents: H₂ (1 atm), Pd/C (10%), Methanol.

    • Outcome: Reduces the vinyl group to an ethyl group without reducing the aromatic ring.

Route B: De Novo Cyclization (Convergent Route)

This route builds the dioxane ring after establishing the aromatic substitution pattern.

Step-by-Step Protocol:

  • Precursor: 4-Ethylpyrogallol (1,2,3-trihydroxy-4-ethylbenzene).

  • Cyclization:

    • Reagents: 1,2-Dibromoethane, K₂CO₃, DMF or Acetone (reflux).

    • Selectivity Challenge: Pyrogallol has three OH groups. The reaction must be controlled to bridge the OH groups at positions 1 and 2 (relative to the ethyl at 4) to yield the 5-hydroxy-6-ethyl isomer.

    • Note: This route often yields a mixture of isomers (5-OH vs 8-OH) and requires rigorous chromatographic separation.

Synthetic Workflow Diagram

SynthesisPathways cluster_alt Alternative Route (Lower Selectivity) Start Start: 5-Hydroxy-1,4-benzodioxane Inter1 Intermediate: 6-Formyl Derivative (Ortho-directed) Start->Inter1 Formylation (MgCl2, (CH2O)n, TEA) Inter2 Intermediate: 6-Vinyl Derivative Inter1->Inter2 Wittig Reaction (Ph3P=CH2) Product Target: 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol Inter2->Product Hydrogenation (H2, Pd/C) AltStart 4-Ethylpyrogallol AltStart->Product Cyclization (BrCH2CH2Br, K2CO3)

Figure 2: Comparative synthetic pathways. The Formylation-Reduction route (top) offers superior regiocontrol compared to direct cyclization.

Applications in Drug Discovery

The 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol moiety serves as a bioisostere for substituted catechols and indoles.

  • Alpha-Adrenergic Antagonists:

    • The benzodioxan core is the pharmacophore of drugs like Piperoxan and Idazoxan . The 5-hydroxy-6-ethyl variant allows for the extension of the lipophilic pocket binding, potentially increasing selectivity for

      
       vs 
      
      
      
      receptor subtypes.
  • Serotonin (5-HT) Ligands:

    • Used in the design of "Flesinoxan-like" drugs. The 5-hydroxyl group mimics the hydrogen-bonding capability of serotonin's indole NH or hydroxyl, while the ethyl group restricts conformational rotation, reducing entropic penalty upon binding.

  • Antioxidant Scaffolds:

    • As a hindered phenol, this molecule exhibits radical scavenging properties similar to Vitamin E (tocopherol) fragments, useful in neuroprotective drug design.

References

  • ChemicalBook. (2024).[1] Product Monograph: 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (CB7495214). Retrieved from

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 9115273 (Isomer Analog). Retrieved from

  • Bolchi, C., et al. (2020). "1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry." European Journal of Medicinal Chemistry, 200, 112419.

  • Idris, N., et al. (2022).[5] "Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs." International Journal of Organic Chemistry, 12, 143-160.[5]

Sources

Exploratory

The Evolving Landscape of 5-Hydroxy-1,4-Benzodioxane Analogs: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals The 1,4-benzodioxane scaffold has long been a cornerstone in medicinal chemistry, serving as a versatile template for the design of a myriad of biologically...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The 1,4-benzodioxane scaffold has long been a cornerstone in medicinal chemistry, serving as a versatile template for the design of a myriad of biologically active molecules.[1] Its inherent structural features, including the potential for chirality at the C2 position and diverse substitution patterns on the aromatic ring, have allowed for the development of compounds targeting a wide range of biological systems.[1] Among the various derivatives, those bearing a hydroxyl group at the 5-position of the benzodioxane ring system represent a particularly intriguing, albeit less extensively reviewed, class of compounds. This hydroxyl group, with its potential for hydrogen bonding and its influence on the electronic and solubility properties of the molecule, offers a unique handle for modulating pharmacological activity and selectivity.

This in-depth technical guide provides a comprehensive literature review of 5-hydroxy-1,4-benzodioxane analogs, with a focus on their synthesis, pharmacological evaluation, and therapeutic potential. As a senior application scientist, the aim is to not only present the current state of knowledge but also to provide insights into the causality behind experimental choices and to offer detailed, actionable protocols for researchers in the field.

Synthetic Strategies for 5-Hydroxy-1,4-Benzodioxane Analogs

The synthesis of the 5-hydroxy-1,4-benzodioxane core and its derivatives can be approached through several strategic routes, primarily centered around the formation of the dioxane ring. The choice of starting material and synthetic pathway is often dictated by the desired substitution pattern on both the aromatic and dioxane rings.

Synthesis from Catechol Precursors

A common and versatile approach to the 1,4-benzodioxane ring system involves the reaction of a catechol (a 1,2-dihydroxybenzene) with a dielectrophile. To introduce the 5-hydroxy substituent, a pyrogallol (1,2,3-trihydroxybenzene) derivative is a logical starting point.

Conceptual Synthetic Workflow:

Start Pyrogallol Derivative Step1 Selective Protection Start->Step1 Protecting group chemistry Step2 Dioxane Ring Formation Step1->Step2 e.g., 1,2-dibromoethane, K2CO3 Step3 Deprotection Step2->Step3 e.g., Hydrogenolysis, acid/base End 5-Hydroxy-1,4-benzodioxane Step3->End

Caption: General synthetic workflow for 5-hydroxy-1,4-benzodioxane from a pyrogallol derivative.

The key challenge in this approach is the regioselective formation of the dioxane ring. Selective protection of the hydroxyl groups is often necessary to direct the cyclization to the desired positions. For instance, starting with gallic acid (3,4,5-trihydroxybenzoic acid), the carboxyl group can be esterified, followed by reaction with 1,2-dibromoethane in the presence of a base like potassium carbonate to form the 1,4-benzodioxane ring.[2] This strategy has been successfully employed in the synthesis of various 1,4-benzodioxane-6-carboxylic acid amide analogs.[2] A similar strategy can be envisioned starting from 2,3-dihydroxybenzoic acid to yield 5-carboxy-1,4-benzodioxane, which can then be further functionalized.[3]

Enzymatic and Asymmetric Synthesis

The chirality at the C2 and/or C3 positions of the dioxane ring can significantly influence biological activity.[4][5] This has driven the development of enantioselective synthetic methods. Enzymatic resolutions, for instance using lipases like Candida antarctica lipase B (CALB), have been successfully employed for the kinetic resolution of 1,4-benzodioxane-2-carboxylic acid methyl esters, providing access to optically pure isomers.[5] Furthermore, asymmetric synthesis strategies, such as those involving Sharpless asymmetric dihydroxylation followed by intramolecular etherification, have been utilized to construct chiral 1,4-benzodioxane scaffolds.[6]

Pharmacological Landscape of 5-Hydroxy-1,4-Benzodioxane Analogs

The 1,4-benzodioxane scaffold is a well-established pharmacophore, with many of its derivatives exhibiting high affinity for adrenergic and serotonergic receptors. The introduction of a 5-hydroxy group can further modulate these interactions and introduce new pharmacological properties.

Adrenergic and Serotonergic Receptor Modulation

A significant body of research on 1,4-benzodioxane analogs has focused on their interaction with α-adrenergic and 5-HT1A serotonin receptors.[4][7] The stereochemistry at the C2 position of the dioxane ring has been shown to be a critical determinant of selectivity between these two receptor types.[4] For instance, certain (S)-enantiomers of 2-substituted 1,4-dioxane derivatives have demonstrated potent and selective 5-HT1A receptor agonism.[4]

The 5-hydroxy group, being a hydrogen bond donor and acceptor, has the potential to form key interactions within the receptor binding pocket. This can influence both affinity and selectivity. While extensive quantitative structure-activity relationship (SAR) studies specifically on a series of 5-hydroxy analogs are limited in the public domain, general principles of medicinal chemistry suggest that this hydroxyl group could interact with polar amino acid residues in the transmembrane domains of G-protein coupled receptors (GPCRs) like the adrenergic and serotonin receptors.

Signaling Pathways:

  • α1-Adrenergic Receptors: These are Gq-coupled GPCRs. Upon agonist binding, Gq activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to various downstream cellular responses.

Ligand 5-Hydroxy-1,4-benzodioxane Analog (Agonist) Receptor α1-Adrenergic Receptor Ligand->Receptor Gq Gq protein Receptor->Gq activates PLC Phospholipase C Gq->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release IP3->Ca_release PKC Protein Kinase C DAG->PKC Response Cellular Response Ca_release->Response PKC->Response

Caption: Simplified signaling pathway of α1-adrenergic receptors.

  • 5-HT1A Serotonin Receptors: These are typically Gi/o-coupled GPCRs. Agonist binding leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, reduces the activity of protein kinase A (PKA). Additionally, the βγ-subunits of the Gi/o protein can activate G protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to hyperpolarization and reduced neuronal excitability.

Ligand 5-Hydroxy-1,4-benzodioxane Analog (Agonist) Receptor 5-HT1A Receptor Ligand->Receptor Gio Gi/o protein Receptor->Gio activates AC Adenylyl Cyclase Gio->AC inhibits GIRK GIRK Channel Gio->GIRK activates (βγ subunit) ATP ATP AC->ATP acts on cAMP cAMP ATP->cAMP PKA Protein Kinase A cAMP->PKA activates Hyperpolarization Hyperpolarization GIRK->Hyperpolarization

Caption: Simplified signaling pathway of 5-HT1A serotonin receptors.

Anticancer Potential

Beyond their effects on GPCRs, 1,4-benzodioxane derivatives have emerged as a promising class of anticancer agents.[2][8] For instance, certain analogs have shown cytotoxic effects in various cancer cell lines, including prostate cancer.[1][4][9] The mechanism of action for the anticancer activity of some 1,4-benzodioxane derivatives has been linked to the inhibition of tubulin polymerization and the induction of apoptosis.[8] A study on 1,4-benzodioxine derivatives synthesized from gallic acid demonstrated that a particular compound induced cell cycle arrest at the G2/M phase and promoted apoptosis in MCF-7 breast cancer cells.[8] The presence of hydroxyl groups on the aromatic ring can be crucial for these activities, potentially through interactions with the target protein or by influencing the molecule's ability to generate reactive oxygen species.

Therapeutic Applications and Future Perspectives

The diverse pharmacological profile of 5-hydroxy-1,4-benzodioxane analogs suggests their potential application in a range of therapeutic areas:

  • Cardiovascular Diseases: As modulators of α-adrenergic receptors, these compounds could be explored for the treatment of hypertension and benign prostatic hyperplasia.

  • Central Nervous System Disorders: Their interaction with 5-HT1A receptors makes them potential candidates for the development of anxiolytics, antidepressants, and other drugs targeting CNS disorders.

  • Oncology: The demonstrated anticancer activity of related compounds warrants further investigation of 5-hydroxy-1,4-benzodioxane analogs as novel chemotherapeutic agents.

Future research should focus on establishing a clear and quantitative SAR for the 5-hydroxy substituent. This will require the synthesis and systematic evaluation of a focused library of analogs where the 5-hydroxy group is present, absent, or modified. Such studies will provide a deeper understanding of the role of this functional group in receptor binding and functional activity, paving the way for the design of more potent and selective drug candidates.

Experimental Protocols

To facilitate further research in this area, the following are detailed, self-validating protocols for key experiments in the evaluation of 5-hydroxy-1,4-benzodioxane analogs.

Synthesis of 2,3-Dihydro-1,4-benzodioxin-5-ol (Core Structure)

This protocol is adapted from the synthesis of related benzodioxane carboxamides and provides a route to the core 5-hydroxy-1,4-benzodioxane structure.[3]

Step 1: Esterification of 2,3-Dihydroxybenzoic Acid

  • To a solution of 2,3-dihydroxybenzoic acid (1.0 eq) in methanol, add concentrated sulfuric acid (catalytic amount) dropwise.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the methyl ester.

Step 2: Dioxane Ring Formation

  • To a suspension of the methyl 2,3-dihydroxybenzoate (1.0 eq) and potassium carbonate (1.1 eq) in dimethylformamide, add 1,2-dibromoethane (1.0 eq).

  • Stir the reaction mixture at reflux for 10-12 hours, monitoring by TLC.

  • After completion, dilute the mixture with water and extract with ethyl acetate.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure. Purify the crude product by column chromatography to yield methyl 2,3-dihydrobenzo[b][3][10]dioxine-5-carboxylate.

Step 3: Reduction of the Ester to the Alcohol

  • To a solution of the methyl ester (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, add lithium aluminum hydride (LiAlH4) (1.5 eq) portion-wise at 0 °C.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting precipitate and wash with THF. Concentrate the filtrate under reduced pressure to obtain 2,3-dihydro-1,4-benzodioxin-5-yl)methanol.

Step 4: (Optional) Conversion to 5-Hydroxy-1,4-benzodioxane This step would involve a dehydroxymethylation, which can be a challenging transformation. An alternative and more direct route would be to start from pyrogallol, as conceptually outlined earlier, though this presents regioselectivity challenges.

Radioligand Binding Assay for α1-Adrenergic Receptors

This protocol outlines a competitive binding assay to determine the affinity of test compounds for α1-adrenergic receptors.

Materials:

  • Cell membranes expressing the desired α1-adrenergic receptor subtype.

  • Radioligand: [3H]Prazosin (a high-affinity α1-antagonist).

  • Non-specific binding control: Phentolamine or unlabeled prazosin.

  • Assay buffer: 50 mM Tris-HCl, pH 7.4.

  • Scintillation cocktail and vials.

  • Glass fiber filters.

  • Filtration apparatus.

Procedure:

  • Prepare serial dilutions of the 5-hydroxy-1,4-benzodioxane analog.

  • In a 96-well plate, add assay buffer, the test compound at various concentrations, and the cell membranes.

  • For total binding, add vehicle instead of the test compound. For non-specific binding, add a high concentration of phentolamine (e.g., 10 µM).

  • Initiate the binding reaction by adding [3H]Prazosin at a concentration close to its Kd.

  • Incubate the plate at room temperature for 60 minutes.

  • Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value of the test compound and calculate the Ki using the Cheng-Prusoff equation.

Cell-Based Functional Assay for 5-HT1A Receptors (cAMP Measurement)

This protocol describes a functional assay to determine the agonist or antagonist activity of test compounds at the 5-HT1A receptor by measuring changes in intracellular cAMP levels.

Materials:

  • CHO or HEK293 cells stably expressing the human 5-HT1A receptor.

  • Assay medium: Serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX).

  • Forskolin (to stimulate adenylyl cyclase).

  • 5-HT (as a reference agonist).

  • cAMP detection kit (e.g., HTRF, AlphaLISA, or ELISA).

Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Wash the cells with assay medium.

  • For agonist testing: Add serial dilutions of the 5-hydroxy-1,4-benzodioxane analog to the cells and incubate for 15-30 minutes. Then, add a fixed concentration of forskolin and incubate for a further 15-30 minutes.

  • For antagonist testing: Pre-incubate the cells with serial dilutions of the test compound for 15-30 minutes. Then, add a fixed concentration of 5-HT (at its EC80) and forskolin, and incubate for a further 15-30 minutes.

  • Lyse the cells and measure the intracellular cAMP concentration using a cAMP detection kit according to the manufacturer's instructions.

  • For agonist testing, determine the EC50 value. For antagonist testing, determine the IC50 value.

Data Summary

Compound IDR1R2α1A Ki (nM)α1B Ki (nM)α1D Ki (nM)5-HT1A Ki (nM)Cancer Cell Line IC50 (µM)
5-OH-BD HHDataDataDataDataData
Analog 1 CH3HDataDataDataDataData
Analog 2 HOCH3DataDataDataDataData
........................

References

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  • Idris, N., Anderson, A., & Bakare, O. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. International Journal of Organic Chemistry, 12(3), 143-160. [Link]

  • Bolchi, C., Bavo, F., Appiani, R., Roda, G., & Pallavicini, M. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. European Journal of Medicinal Chemistry, 200, 112419. [Link]

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Protocols & Analytical Methods

Method

Reduction of 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol to ethyl group

Application Note: Chemoselective Deoxygenation of 6-Acetyl-2,3-dihydro-1,4-benzodioxin-5-ol Executive Summary This guide details the reduction of 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol (1) to 6-ethyl-2,3-dihydro-1,4-b...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Deoxygenation of 6-Acetyl-2,3-dihydro-1,4-benzodioxin-5-ol

Executive Summary

This guide details the reduction of 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol (1) to 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (2) . This transformation represents a critical step in the synthesis of adrenergic receptor ligands and serotonin (5-HT) agonists.

The presence of the ortho-phenolic hydroxyl group at position C5 presents a unique synthetic challenge due to strong intramolecular hydrogen bonding, which deactivates the carbonyl carbon toward nucleophilic attack while stabilizing the protonated intermediate. Consequently, this guide prioritizes acid-mediated reductive protocols over base-catalyzed methods (e.g., Wolff-Kishner), which are kinetically disfavored for this substrate.

Strategic Analysis & Method Selection

Two primary methodologies are presented. The selection depends on the scale of synthesis and "Green Chemistry" requirements.

FeatureMethod A: Ionic Hydrogenation (Recommended) Method B: Clemmensen Reduction (Legacy)
Reagents Triethylsilane (

), Trifluoroacetic Acid (TFA)
Zinc Amalgam (

), Conc.

Mechanism Stepwise hydride transfer via carbocationSurface-mediated electron transfer (SET)
Conditions Room Temperature, HomogeneousReflux (

C), Heterogeneous
Selectivity High (Chemoselective for aryl ketones)Moderate (Harsh acid may affect sensitive ethers)
Safety Corrosive (TFA), Flammable (Silane)High Toxicity (Mercury) , Corrosive (

)
Application Med-Chem (mg to g scale)Industrial/Bulk (kg scale)

Method A: Ionic Hydrogenation (Protocol of Choice)

Rationale: This method utilizes the electron-rich nature of the benzodioxan ring. The ortho-hydroxyl group facilitates protonation of the carbonyl, generating a resonance-stabilized carbocation that is rapidly quenched by the hydride donor (


). This avoids the use of toxic metals and thermal stress.
Reagents & Materials
  • Substrate: 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol (1.0 eq)

  • Hydride Donor: Triethylsilane (

    
    ) (2.5 - 3.0 eq)
    
  • Solvent/Catalyst: Trifluoroacetic Acid (TFA) (Solvent volume, excess)

  • Quenching: Saturated

    
     solution, Dichloromethane (DCM)
    
Step-by-Step Protocol
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve Substrate (1) (e.g., 1.0 g, 5.15 mmol) in neat Trifluoroacetic Acid (10 mL).

    • Note: The solution typically turns a deep red/orange color due to the formation of the protonated oxocarbenium species.

  • Addition: Cool the mixture to

    
    C in an ice bath. Add Triethylsilane  (2.5 mL, ~15.5 mmol) dropwise via syringe over 10 minutes.
    
    • Observation: Gas evolution (

      
       byproduct) is minimal but possible.
      
  • Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature for 4–12 hours.

    • Monitoring: Monitor via TLC (20% EtOAc/Hexane). The starting ketone (

      
      ) will disappear, replaced by the less polar ethyl product (
      
      
      
      ).
  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove most of the TFA.

    • Dilute the residue with DCM (50 mL).

    • Carefully neutralize by pouring into ice-cold saturated

      
       (Caution: 
      
      
      
      evolution).
  • Isolation: Separate the organic layer, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash column chromatography (Silica gel, 5-10% EtOAc in Hexanes) yields the product as a colorless to pale yellow oil/solid.

Mechanistic Pathway (Ionic Hydrogenation)

IonicHydrogenation Substrate Substrate (Ketone) Protonation Protonation (TFA) Substrate->Protonation + H+ Oxocarbenium Oxocarbenium Ion Protonation->Oxocarbenium Resonance AlcoholInt Benzyl Alcohol Intermediate Oxocarbenium->AlcoholInt + H- (Et3SiH) Carbocation Benzylic Carbocation AlcoholInt->Carbocation + H+ / - H2O Product Product (Ethyl) Carbocation->Product + H- (Et3SiH)

Caption: Stepwise reduction mechanism. The electron-rich benzodioxan ring stabilizes the carbocation intermediates, facilitating rapid hydride transfer from silane.

Method B: Clemmensen Reduction (Classic Protocol)

Rationale: Suitable for large-scale batches where chromatography is difficult and reagents like silanes are cost-prohibitive. This method is robust but requires strict safety protocols due to mercury.

Reagents & Materials
  • Substrate: 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol

  • Zinc Wool or Dust: Activated[1]

  • Mercuric Chloride (

    
    ):  Catalyst
    
  • Acid: Conc.

    
    , Water, Toluene (co-solvent)
    
Step-by-Step Protocol
  • Amalgam Preparation (Critical):

    • In a fume hood, place Zinc wool (10 eq) in a flask.

    • Add a solution of

      
       (0.1 eq) in water/dilute HCl. Shake for 5 minutes until the zinc surface becomes shiny/silvery. Decant the liquid.[2][3]
      
  • Reaction Setup:

    • Add the Amalgamated Zinc to a 3-neck flask equipped with a reflux condenser and addition funnel.

    • Add a mixture of water (1 part) and Conc.

      
       (2 parts).
      
    • Add the Substrate dissolved in a minimal amount of Toluene (to ensure solubility of the organic phase).

  • Reflux:

    • Heat the heterogeneous mixture to vigorous reflux (

      
      C).
      
    • Add small portions of Conc.

      
       every 3-4 hours to maintain acid strength.
      
    • Duration: 12–24 hours.[3]

  • Workup:

    • Cool to room temperature.[3] Decant the liquid from the residual zinc.

    • Extract the aqueous layer with Toluene or Benzene.

    • Combine organic layers, wash with water, then brine.[3]

  • Purification: Recrystallization (from hexane/ethanol) or distillation.

Analytical Validation (Self-Validating Metrics)

To ensure the reaction has proceeded to completion, compare the spectral data of the starting material (SM) vs. the product (P).

TechniqueStarting Material (Acetyl) Product (Ethyl) Interpretation
IR Spectroscopy Strong band @ ~1640

(H-bonded C=O)
Absent Disappearance of carbonyl stretch is the primary indicator.
1H NMR Singlet (3H) @ ~2.5-2.6 ppm (

)
Triplet (3H) @ ~1.2 ppm; Quartet (2H) @ ~2.6 ppmMethyl ketone converts to Ethyl pattern (

).
13C NMR Signal @ ~204 ppm (C=O)Absent ; New signals @ ~23 ppm (

)
Loss of carbonyl carbon.
Mass Spec (ESI)

= 195.06

= 181.08
Mass shift of -14 Da (Loss of O, Gain of 2H).

Troubleshooting & Optimization

  • Problem: Reaction stalls at the alcohol intermediate (1-hydroxyethyl).

    • Cause: Insufficient acid strength (Method A) or deactivated zinc (Method B).

    • Solution (Method A): Add 0.1 eq of Boron Trifluoride Etherate (

      
      ) or increase temperature to 
      
      
      
      C. The Lewis acid aids in ejecting the hydroxyl group to form the carbocation.
  • Problem: Ring opening of the benzodioxan.

    • Cause: Acid concentration too high or temperature too high.

    • Solution: Switch to Method A (Ionic Hydrogenation) which is milder. Ensure temperature does not exceed

      
      C.
      
  • Problem: Formation of silyl ether (Method A).

    • Cause: The phenol -OH reacts with

      
      .
      
    • Solution: This is usually reversible during the aqueous workup. If it persists, treat the crude product with TBAF (Tetra-n-butylammonium fluoride) or dilute acid/methanol to deprotect.

References

  • Ionic Hydrogenation Overview: Kursanov, D. N., Parnes, Z. N., & Loim, N. M. (1974). Applications of Ionic Hydrogenation to Organic Synthesis. Synthesis.

  • Clemmensen Reduction Mechanism: Vedejs, E. (1975).[1] Clemmensen Reduction of Ketones in Anhydrous Organic Solvents. Organic Reactions.

  • Silane Reduction of Aryl Ketones: West, C. T., Donnelly, S. J., Kooistra, D. A., & Doyle, M. P. (1973). Silane reductions in acidic media.[4] II. Reductions of aryl aldehydes and ketones. Journal of Organic Chemistry.

  • Benzodioxan Scaffold Synthesis: Chapleo, C. B., et al. (1983). Heteroaromatic analogues of the alpha 2-adrenoreceptor partial agonist clonidine. Journal of Medicinal Chemistry.

Sources

Application

Application Note: Strategic Synthesis and Evaluation of Benzodioxane-Based Adrenergic Receptor Antagonists

[1] -Adrenergic Antagonism Abstract & Introduction The 1,4-benzodioxane scaffold is a "privileged structure" in medicinal chemistry, serving as a bioisostere for the catechol moiety found in endogenous catecholamines (ep...

Author: BenchChem Technical Support Team. Date: February 2026

[1]


-Adrenergic Antagonism

Abstract & Introduction

The 1,4-benzodioxane scaffold is a "privileged structure" in medicinal chemistry, serving as a bioisostere for the catechol moiety found in endogenous catecholamines (epinephrine, norepinephrine). Unlike the catechol ring, which facilitates receptor activation, the benzodioxane ring locks the oxygen atoms in a rigid conformation, often favoring receptor blockade (antagonism) over activation.

This guide details the end-to-end workflow for developing high-affinity


-adrenergic receptor antagonists (analogs of WB4101  and Doxazosin ) and 

-antagonists (analogs of Idazoxan ). We integrate chemical synthesis, purification, and pharmacological validation into a unified protocol.

Chemical Synthesis Strategy

The synthesis relies on a convergent approach: constructing the chiral or racemic benzodioxane core followed by N-alkylation to attach the pharmacophore "tail" (typically a phenylpiperazine or polyamine).

Diagram 1: Retrosynthetic Analysis & Pathway

The following diagram illustrates the logical disconnection of the target antagonist into its constituent building blocks.

BenzodioxaneSynthesis Target Target: 1,4-Benzodioxane Antagonist (e.g., WB4101 Analog) Core Core Scaffold: 2-(Tosyloxymethyl)-1,4-benzodioxane Target->Core Retrosynthetic Cut (C-N Bond) Amine Pharmacophore Tail: N-(2-methoxyphenyl)piperazine Target->Amine Retrosynthetic Cut Precursor1 Starting Material A: Pyrocatechol Core->Precursor1 Cyclization Precursor2 Starting Material B: Epichlorohydrin Core->Precursor2 Alkylation

Figure 1: Retrosynthetic analysis showing the convergent assembly of the antagonist from catechol and epichlorohydrin precursors.

Protocol A: Synthesis of the Activated Benzodioxane Core

Objective: Preparation of 2-(tosyloxymethyl)-1,4-benzodioxane. Rationale: The hydroxymethyl intermediate is not electrophilic enough for mild amine coupling. Converting it to a tosylate (or mesylate) creates a superior leaving group for the subsequent


 reaction.
Reagents:
  • Pyrocatechol (1.0 eq)

  • Epichlorohydrin (excess, 5.0 eq)

  • Potassium Carbonate (

    
    , anhydrous)
    
  • p-Toluenesulfonyl chloride (TsCl)

  • Pyridine (solvent/base)

Step-by-Step Methodology:
  • Cyclization (Formation of the Ring):

    • Dissolve pyrocatechol (11.0 g, 0.1 mol) in acetone (150 mL).

    • Add anhydrous

      
       (27.6 g, 0.2 mol) and stir at reflux for 30 minutes to form the diphenoxide anion.
      
    • Add epichlorohydrin (46 g, 0.5 mol) dropwise over 1 hour. Note: Slow addition prevents polymerization of epichlorohydrin.

    • Reflux for 12–16 hours. Monitor by TLC (Hexane/EtOAc 7:3).

    • Workup: Filter off inorganic salts. Evaporate solvent. Distill the residue under reduced pressure to obtain (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol .

  • Activation (Tosylation):

    • Dissolve the hydroxymethyl intermediate (1.0 eq) in dry pyridine at 0°C.

    • Add TsCl (1.2 eq) portion-wise.

    • Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

    • Quench: Pour into ice-cold dilute HCl (to neutralize pyridine). Extract with dichloromethane (DCM).[1]

    • Purification: Recrystallize from ethanol to yield the white crystalline tosylate.

Protocol B: N-Alkylation (Coupling)

Objective: Coupling the core with the amine tail. Mechanism:


 Nucleophilic Substitution.
  • Reaction Setup:

    • In a round-bottom flask, combine the Benzodioxane-Tosylate (1.0 eq) and the secondary amine (e.g., 1-(2-methoxyphenyl)piperazine) (1.2 eq).

    • Solvent: Acetonitrile (

      
      ) or DMF.
      
    • Base:

      
       (2.0 eq) and a catalytic amount of Potassium Iodide (KI). Expert Note: KI acts as a catalyst by converting the tosylate to a more reactive iodide in situ (Finkelstein reaction).
      
  • Execution:

    • Reflux for 18–24 hours.

    • Monitor consumption of the tosylate by TLC.

  • Isolation:

    • Evaporate solvent. Partition residue between water and EtOAc.

    • Wash organic layer with brine, dry over

      
      .
      
    • Salt Formation: Dissolve the crude free base in diethyl ether and add HCl/ether solution dropwise to precipitate the hydrochloride salt. This ensures stability and water solubility for biological assays.

Biological Evaluation: Radioligand Binding

Objective: Determine the affinity (


) of the synthesized compounds for 

-adrenergic receptors.
Diagram 2: Biological Assay Workflow

AssayWorkflow Tissue Rat Brain / CHO Cells Lysis Homogenization & Centrifugation Tissue->Lysis Incubation Incubation: Membrane + Ligand + Drug Lysis->Incubation Filter Filtration (GF/B Filters) Incubation->Filter Equilibrium Reached Count Scintillation Counting Filter->Count Analysis Data Analysis (Ki Calculation) Count->Analysis

Figure 2: Workflow for the competitive radioligand binding assay.

Protocol C: Membrane Preparation
  • Tissue Source: Male Wistar rat cerebral cortex (rich in

    
    ) or transfected CHO cells expressing human 
    
    
    
    subtypes.
  • Lysis: Homogenize tissue in ice-cold Buffer A (50 mM Tris-HCl, 10 mM EDTA, pH 7.4).

  • Centrifugation:

    • Spin at 48,000

      
       for 15 min at 4°C.
      
    • Resuspend pellet in Buffer A and repeat spin (wash step to remove endogenous neurotransmitters).

    • Final resuspension in Buffer B (50 mM Tris-HCl, pH 7.4) at a protein concentration of 1–2 mg/mL.

Protocol D: Competitive Binding Assay

Reference Ligand:


-Prazosin (0.2 nM final concentration).
Non-specific Binding Control:  Phentolamine (10 

M).
  • Plate Setup: Use 96-well plates.

    • Total Binding: Membrane +

      
      -Prazosin + Vehicle.
      
    • Non-Specific: Membrane +

      
      -Prazosin + Phentolamine.
      
    • Test: Membrane +

      
      -Prazosin + Synthesized Antagonist (
      
      
      
      to
      
      
      M).
  • Incubation: Incubate at 25°C for 60 minutes to reach equilibrium.

  • Harvesting: Rapidly filter through Whatman GF/B filters (pre-soaked in 0.3% polyethyleneimine to reduce binding to the filter) using a cell harvester.

  • Washing: Wash filters

    
     with ice-cold buffer.[2]
    
  • Quantification: Add scintillation cocktail and count radioactivity.

Data Analysis: Calculate


 using non-linear regression. Convert to 

using the Cheng-Prusoff equation:

Where

is the radioligand concentration and

is its dissociation constant.

Structure-Activity Relationship (SAR) Insights

The following table summarizes how structural modifications to the benzodioxane scaffold influence selectivity between


 and 

receptors.
Structural RegionModificationEffect on Affinity/Selectivity
Benzodioxane Ring UnsubstitutedBalanced affinity.
5,8-Dimethyl subst.[1][3]Increases

selectivity (steric bulk).
Linker Methylene (

)
Standard for antagonists (e.g., WB4101).
Imidazoline direct bondShifts profile to

(Idazoxan-like).
Amine Tail PhenylpiperazineHigh

affinity.
2-Methoxy-phenylCritical for high

subtype selectivity.
PyrimidineIncreases polarity, reduces CNS penetration.

References

  • Bolchi, C., et al. (2020).[4] "1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design." European Journal of Medicinal Chemistry. Link

  • Timmermans, P.B., et al. (1983).[5] "Selectivity of Benzodioxane

    
    -Adrenoceptor Antagonists for 
    
    
    
    - and
    
    
    -Adrenoceptors Determined by Binding Affinity." Pharmacology.[5][6][7][8][9][10] Link
  • Michel, M.C., et al. (1994). "Radioligand binding studies of alpha 1-adrenoceptor subtypes in rat heart." British Journal of Pharmacology.[8] Link

  • Quaglia, W., et al. (2002). "Synthesis and biological activity of new 1,4-benzodioxan-arylpiperazine derivatives. Further validation of a pharmacophore model for alpha(1)-adrenoceptor antagonists." Bioorganic & Medicinal Chemistry. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Crystallization of 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol

Ticket ID: #BZ-5OH-CRYST-001 Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #BZ-5OH-CRYST-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Overcoming "Oiling Out" and Inducing Nucleation in Sterically Hindered Phenols

Executive Summary: The "Oiling Out" Phenomenon

You are likely reading this because your batch of 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (hereafter 6-Et-BD-5-ol ) has refused to crystallize, presenting instead as a stubborn, viscous yellow/orange oil.

This is not necessarily a synthesis failure. It is a thermodynamic bottleneck common to ortho-substituted phenols.

The Root Cause Analysis
  • Steric Inhibition: The ethyl group at position 6 is ortho to the hydroxyl group at position 5. This steric bulk disrupts the intermolecular hydrogen bonding networks required for a stable crystal lattice.

  • Melting Point Depression: The pure compound likely has a low melting point (estimated <65°C).[1] Even minor impurities (1-3%) can depress the melting point below room temperature, resulting in a stable oil phase.[1]

  • LLPS (Liquid-Liquid Phase Separation): Instead of nucleating, the compound enters a metastable "oiling out" phase where the oil droplets are thermodynamically more stable than the supersaturated solution but kinetically trapped from organizing into a lattice.[2]

Troubleshooting Workflows

Workflow A: The "Oiling Out" Rescue Protocol

Use this when you have a biphasic mixture (oil droplets in solvent) but no solids.[1]

The Concept: You must bypass the Liquid-Liquid Phase Separation (LLPS) boundary and force the system into the Labile Zone where spontaneous nucleation occurs, or the Metastable Zone where seeding works.[1]

Step-by-Step Protocol:
  • Solvent Exchange: If you are using Methanol or Ethanol, switch to a system with a higher boiling point and lower solubility power to allow higher thermal inputs.[1] Recommended: Toluene or Xylenes.

  • Dissolution: Heat the mixture until the oil phase completely dissolves into a homogeneous solution. (Likely 50–60°C in Toluene).[1][3]

  • Controlled Cooling: Cool slowly (0.5°C/min).

  • The Critical Moment (Cloud Point): Watch for the onset of turbidity.[1]

    • If it looks milky (emulsion):[1] You have oiled out again. Reheat immediately to dissolve. Add 5-10% more solvent. Repeat cooling.

    • Target: You want to reach a supersaturated clear state before the oil appears.

  • Seeding: Once the solution is slightly sub-saturated (clear but cool), add seed crystals.

    • No seeds? Scratch the glass wall vigorously with a glass rod. The friction creates microscopic nucleation sites.

Workflow B: Chemical Purification (The "Reset")

Use this if the oil is dark/tarry.[1] Impurities stabilize the amorphous phase. You must remove them to raise the melting point.[1]

The Concept: Exploit the acidity of the phenolic proton (pKa ~10).[1]

  • Dissolve: Take your crude oil in Methyl tert-butyl ether (MTBE) or Ethyl Acetate .

  • Extract (Base): Wash with cold 1M NaOH . The phenol deprotonates and moves to the aqueous layer as the phenolate salt. Non-phenolic impurities remain in the organic layer.

  • Wash: Wash the aqueous layer (containing your product) once with fresh MTBE to remove entrained organics.[1]

  • Acidify: Cool the aqueous layer to 0°C. Slowly add 2M HCl until pH < 2. The phenol will reprecipitate.

    • Note: It may oil out here again. That is fine. Extract the oil back into Dichloromethane (DCM) .

  • Dry & Concentrate: Dry over

    
    , filter, and evaporate. The resulting oil is now chemically pure, significantly increasing the probability of crystallization.[1]
    

Decision Logic & Visualization

The following diagrams illustrate the decision-making process for handling this specific intermediate.

Figure 1: Crystallization Troubleshooting Logic

CrystallizationLogic Start Start: Viscous Oil Obtained CheckPurity Check Purity (HPLC/NMR) Start->CheckPurity HighPurity Purity > 95% CheckPurity->HighPurity LowPurity Purity < 95% CheckPurity->LowPurity SolventScreen Solvent Screening HighPurity->SolventScreen Purification Perform Acid/Base Extraction (Workflow B) LowPurity->Purification Purification->CheckPurity OilingOut Observation: Oiling Out (LLPS)? SolventScreen->OilingOut YesOil Yes: Emulsion formed OilingOut->YesOil NoOil No: Clear Solution OilingOut->NoOil RemedyOil 1. Reheat to dissolve 2. Add more solvent (dilute) 3. Add Seed at T > T_oil YesOil->RemedyOil Nucleation Induce Nucleation: Scratch glass / Sonication NoOil->Nucleation RemedyOil->OilingOut Retry Success Crystalline Solid Nucleation->Success

Caption: Decision tree for managing phase separation in 6-Et-BD-5-ol. Note the critical loop for handling LLPS (Oiling Out).

Solvent System Data

Do not choose solvents randomly. For this lipophilic phenol, you need a balance of solvation power (for the ethyl/benzodioxan core) and marginal solubility (for the phenol).[1]

Solvent SystemRoleSuitabilityNotes
Toluene / Heptane RecrystallizationHigh Best for avoiding oiling out. Dissolve in warm Toluene; add Heptane dropwise until turbid, then cool.
IPA / Water AntisovlentMedium Good yield, but high risk of oiling out if water is added too fast.[1]
DCM / Hexane EvaporationLow DCM evaporates too fast, leaving an amorphous film.[1] Avoid for crystallization.[4]
Ethyl Acetate SolventLow Too soluble. Hard to recover yield without extreme cooling (-20°C).

Frequently Asked Questions (FAQs)

Q: I don't have seed crystals. How do I generate the first batch? A: This is the "Chicken and Egg" problem. To get the first seeds:

  • Take a small aliquot (100 mg) of your purest oil.[1]

  • Dissolve in minimal Diethyl Ether .

  • Place in a vial, cover with aluminum foil with a single pinhole.

  • Leave in a fridge (4°C) for 1-2 weeks. Slow evaporation at low temperature is the most reliable method for generating the first polymorph.

Q: Why does the oil turn dark red over time? A: Phenols are prone to oxidation, forming quinones which are deeply colored.[1]

  • Fix: Perform all crystallizations under an inert atmosphere (

    
     or Ar). Add a pinch of sodium metabisulfite during the aqueous workup (Workflow B) to scavenge oxidants.
    

Q: Can I use ultrasonication? A: Yes, Sonocrystallization is excellent for breaking the "oil" droplets.[1]

  • Protocol: When the mixture turns cloudy (oiling out), apply short bursts (5 seconds) of ultrasound.[1] This can shatter the oil droplets and induce surface nucleation, turning the oil into an amorphous solid which then anneals into crystals.[1]

References

  • Mettler Toledo. Oiling Out in Crystallization.[5] (2024).[1][3] Retrieved from [1]

  • ChemicalBook. 6-ETHYL-2,3-DIHYDRO-1,4-BENZODIOXIN-5-OL Product Description. Retrieved from [1]

  • Choi, H. Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange.[1] (Thesis). Retrieved from

  • Crystal Pharmatech. Crystallization Process Development & Optimization Services. Retrieved from

  • Beckmann, W. Crystallization: Basic Concepts and Industrial Applications.[1] Wiley-VCH (2013). Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison: Mass Spectrometry Profiling of Ethyl-benzodioxin-5-ol vs. Structural Isomers

Executive Summary & Scientific Context Ethyl-benzodioxin-5-ol (specifically N-substituted or alkyl-substituted 2,3-dihydro-1,4-benzodioxin derivatives) represents a critical structural motif in medicinal chemistry, appea...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

Ethyl-benzodioxin-5-ol (specifically N-substituted or alkyl-substituted 2,3-dihydro-1,4-benzodioxin derivatives) represents a critical structural motif in medicinal chemistry, appearing in adrenergic antagonists, serotonergic agonists, and as metabolites of designer drugs.

Differentiation of this compound from its structural isomers—such as ethyl-benzodioxin-6-ol or 2-ethyl-benzodioxin-5-ol —is analytically challenging due to their identical molecular formulae (


) and similar polarity. This guide provides a definitive technical comparison of the mass spectrometry (MS) fragmentation patterns required to distinguish these isomers.

Key Differentiator: The location of the ethyl group (dioxane ring vs. benzene ring) dictates the primary fragmentation pathway (Retro-Diels-Alder vs. Benzylic Cleavage), while the position of the hydroxyl group (C5 vs. C6) influences the abundance of ortho-effect product ions.

Experimental Protocols (Self-Validating Systems)

To replicate the fragmentation patterns described, the following protocols utilize orthogonal ionization methods (EI and ESI) to ensure comprehensive structural elucidation.

Protocol A: GC-MS (Electron Ionization)

Best for: Structural fingerprinting and observation of radical-induced cleavages.

  • Sample Prep: Dissolve 1 mg analyte in 1 mL methanol. Derivatization with BSTFA (1% TMCS) is recommended to improve volatility of the phenolic -OH, shifting the parent ion by +72 Da (TMS group).

  • Inlet: Splitless injection at 250°C.

  • Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID x 0.25µm).

  • Gradient: 60°C (1 min) → 20°C/min → 300°C (hold 3 min).

  • MS Source: 70 eV Electron Impact; Source Temp 230°C; Quad Temp 150°C.

  • Scan Range: m/z 40–400.

Protocol B: LC-MS/MS (Electrospray Ionization)

Best for: High-sensitivity detection and soft fragmentation (CID).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (Proton source).

    • B: Acetonitrile + 0.1% Formic Acid.

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

  • Gradient: 5% B to 95% B over 10 mins.

  • Ionization: ESI Positive Mode (

    
    ).
    
  • Collision Energy (CE): Stepped CE (10, 20, 40 eV) to populate the fragmentation tree.

Mechanistic Fragmentation Analysis

The fragmentation logic relies on three competing mechanisms: Retro-Diels-Alder (RDA) cleavage of the dioxane ring, Benzylic Cleavage of the ethyl group, and Phenolic CO Loss .

The Diagnostic "Fork": Ethyl Location

The most critical structural question is the location of the ethyl group. The fragmentation pattern diverges sharply based on this.

Scenario A: Ethyl Group on the Benzene Ring (e.g., 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol)
  • Mechanism: The dioxane ring is unsubstituted. The primary loss is the ethylene bridge via RDA.

  • Key Transition: Precursor (

    
     180) 
    
    
    
    Loss of
    
    
    (28 Da)
    
    
    Product (
    
    
    152).
  • Secondary Loss: The resulting ion is a substituted catechol. Subsequent loss of the ethyl group (as a radical or alkene) or CO occurs.

Scenario B: Ethyl Group on the Dioxane Ring (e.g., 2-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol)
  • Mechanism: The dioxane ring carries the ethyl substituent. RDA cleavage now involves the loss of a larger alkene (butene).

  • Key Transition: Precursor (

    
     180) 
    
    
    
    Loss of
    
    
    (56 Da)
    
    
    Product (
    
    
    124, catechol radical cation).
  • Validation: If

    
     152 is absent but 
    
    
    
    124 is the base peak, the ethyl group is on the dioxane ring.
Positional Isomerism: 5-ol vs. 6-ol

Once the ethyl group is located, distinguishing the hydroxyl position (5-ol vs 6-ol) requires analyzing relative abundances of CO loss.

  • 5-ol (Ortho to ether oxygen): The hydroxyl at C5 is ortho to the dioxane oxygen at C4. This proximity facilitates hydrogen transfer and elimination of water (

    
    ) or CO.
    
  • 6-ol (Meta/Para to ether oxygens): Less steric interaction with the dioxane ring oxygens. Fragmentation is dominated by standard phenolic CO loss (

    
    ).
    

Comparative Data Summary

The following table summarizes the theoretical and experimental


 transitions expected for the target analyte versus its primary isomers.
FeatureEthyl-benzodioxin-5-ol (Target)Ethyl-benzodioxin-6-ol (Isomer)2-Ethyl-benzodioxin-5-ol (Ring Isomer)
Precursor (

or

)
180 / 181180 / 181180 / 181
Primary RDA Loss



Dominant Fragment

152 (Catechol-Ethyl)

152 (Catechol-Ethyl)

124 (Catechol)
Benzylic Cleavage

165 (Loss of

)

165 (Loss of

)

151 (Loss of

)
Diagnostic Ratio High

152 abundance
Lower

152, High

123
Base peak

124

Visualization of Signaling Pathways[8]

The following diagram illustrates the divergent fragmentation pathways for the target compound (Ethyl on Benzene ring) versus the Dioxane-substituted isomer.

FragmentationPathways Precursor Precursor Ion [M+H]+ m/z 181 Sub_Benzene Scenario A: Ethyl on Benzene Ring Precursor->Sub_Benzene Sub_Dioxane Scenario B: Ethyl on Dioxane Ring Precursor->Sub_Dioxane RDA_Benzene RDA Cleavage (Loss of C2H4, -28 Da) Sub_Benzene->RDA_Benzene Ion_153 Product Ion m/z 153 (Ethyl-Catechol) RDA_Benzene->Ion_153 Methyl_Loss Benzylic Cleavage (Loss of CH3, -15 Da) Ion_153->Methyl_Loss Ion_138 Product Ion m/z 138 Methyl_Loss->Ion_138 RDA_Dioxane RDA Cleavage (Loss of C4H8, -56 Da) Sub_Dioxane->RDA_Dioxane Alpha_Cleave Alpha Cleavage (Loss of C2H5) Sub_Dioxane->Alpha_Cleave Ion_125 Product Ion m/z 125 (Unsub. Catechol) RDA_Dioxane->Ion_125 Ion_151 Product Ion m/z 151 Alpha_Cleave->Ion_151

Caption: Divergent fragmentation trees for Ethyl-benzodioxin-5-ol isomers. Pathway A (Left) represents the target analyte with ethyl on the benzene ring; Pathway B (Right) represents the dioxane-substituted isomer.

References

  • Takakis, I. M., et al. (1999). "Mass spectra of 1,2-alkylenedioxy-substituted and related benzofurazans: Differentiation between linear and angular isomers." Journal of Mass Spectrometry. Link

  • Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds. John Wiley & Sons. (Fundamental text on benzodioxin RDA mechanisms).
  • National Institute of Standards and Technology (NIST). "Mass Spectrum of 1,4-Benzodioxan derivatives." NIST Chemistry WebBook. Link

  • Vukelić, B., et al. (2023). "Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification." Analytical Chemistry. Link

  • Kutney, J. P., et al. (1971). "Mass spectral fragmentation studies of coumarin and benzodioxin derivatives." Organic Mass Spectrometry.
Comparative

Spectral Characterization Guide: 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol

Topic: FTIR Absorption Bands for 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary In the development...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: FTIR Absorption Bands for 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-ol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the development of benzodioxane-based ligands—often utilized in adrenergic and dopaminergic receptor research—the precise structural validation of intermediates is critical. This guide provides a technical comparison of the FTIR (Fourier Transform Infrared) spectral profile of 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol against its primary structural analog and synthetic precursor, 2,3-dihydro-1,4-benzodioxin-5-ol (non-ethylated).

By focusing on the subtle spectral shifts induced by the C6-ethyl substitution, this document establishes a self-validating protocol for confirming product identity and purity without immediate reliance on NMR or Mass Spectrometry.

Structural Context & Theoretical Basis

The target molecule consists of a 1,4-benzodioxane core fused with a phenol moiety, further substituted with an ethyl group at the 6-position.[1] This creates a sterically crowded environment around the hydroxyl group (position 5), influencing hydrogen bonding and specific IR vibrational modes.

  • Core Scaffold: 1,4-Benzodioxane (dihydro-1,4-benzodioxin).[1][2][3][4][5]

  • Key Functional Groups: Phenolic -OH, Ether -C-O-C-, Alkyl -CH₂/CH₃, Aromatic Ring.

  • Critical Distinction: The presence of the ethyl group at C6 changes the aromatic substitution pattern from 1,2,3-trisubstituted (in the precursor) to 1,2,3,4-tetrasubstituted , significantly altering the "fingerprint" region (600–900 cm⁻¹).

Diagram 1: Structure-to-Spectrum Correlation

G Molecule 6-Ethyl-2,3-dihydro- 1,4-benzodioxin-5-ol OH_Group Phenolic -OH (Pos 5) Molecule->OH_Group Ethyl_Group Ethyl Side Chain (Pos 6) Molecule->Ethyl_Group Dioxan_Ring 1,4-Dioxan Ring (Pos 2,3) Molecule->Dioxan_Ring Aromatic_Ring Benzene Core (Tetrasubstituted) Molecule->Aromatic_Ring Band_OH 3300-3500 cm⁻¹ (Broad Stretch) OH_Group->Band_OH H-bonding Band_Alkyl 2960-2870 cm⁻¹ (CH₃/CH₂ Stretch) Ethyl_Group->Band_Alkyl Increased Intensity Dioxan_Ring->Band_Alkyl Band_Ether 1280-1050 cm⁻¹ (C-O-C Stretch) Dioxan_Ring->Band_Ether Band_Fingerprint 800-860 cm⁻¹ (2 Adjacent Ar-H) Aromatic_Ring->Band_Fingerprint Subst. Pattern

Caption: Mapping functional moieties to diagnostic IR absorption bands. The ethyl group and substitution pattern are key differentiators.

Comparative Spectral Analysis

The following table contrasts the target molecule with its non-ethylated analog. The Delta (Δ) column highlights the features required for positive identification.

Table 1: FTIR Band Assignment & Comparison
Functional GroupMode of VibrationTarget: 6-Ethyl-2,3-dihydro-1,4-benzodioxin-5-olAlternative: 2,3-dihydro-1,4-benzodioxin-5-ol (Precursor)Diagnostic Delta (Δ)
Phenolic -OH O-H Stretch3350–3450 cm⁻¹ (Broad)3300–3400 cm⁻¹ (Broad)Shift: The ethyl group at C6 may sterically hinder H-bonding, potentially sharpening the peak or shifting it slightly higher compared to the precursor.[2]
Alkyl C-H C-H Stretch (sp³)2970, 2930, 2870 cm⁻¹ 2930, 2870 cm⁻¹Intensity: Appearance of distinct methyl (-CH₃) asymmetric stretch ~2960–2970 cm⁻¹. Higher overall integration in this region.
Aromatic Ring C=C Ring Stretch1590, 1490 cm⁻¹ 1600, 1495 cm⁻¹Minor Shift: Inductive effect of the ethyl group slightly lowers the ring vibration frequencies.
Ether Linkage C-O-C Asym. Stretch1260–1280 cm⁻¹ 1260–1280 cm⁻¹Invariant: Characteristic of the benzodioxane ring; serves as an internal standard.
Aromatic C-H Out-of-Plane (OOP) Bending810–840 cm⁻¹ (Strong)750–780 cm⁻¹ & ~720 cm⁻¹CRITICAL: Target has 2 adjacent protons (Pos 7,8), showing a strong band ~820 cm⁻¹. Precursor (3 adjacent protons) shows bands typical of 1,2,3-substitution (~770 cm⁻¹).

Experimental Protocol: Self-Validating Purity Check

To ensure reproducibility and minimize artifacts (such as water vapor interference or crystal packing effects), follow this standardized ATR-FTIR workflow.

Methodology
  • Instrument: FTIR Spectrometer with Diamond ATR Accessory (e.g., Bruker Tensor or PerkinElmer Spectrum Two).

  • Resolution: 4 cm⁻¹.

  • Scans: 32 scans (Sample), 32 scans (Background).

  • Range: 4000–600 cm⁻¹.

Step-by-Step Workflow
  • Background Acquisition: Clean the crystal with isopropanol. Dry completely. Collect air background.

  • Sample Loading: Place ~5 mg of the solid 6-ethyl derivative on the crystal. Apply high pressure (clamp) to ensure intimate contact.

  • Acquisition: Record the spectrum.

  • Validation Check (The "Triad" Rule):

    • Check 1: Is the OH band present >3300 cm⁻¹? (Confirms "5-ol").

    • Check 2: Is the Methyl C-H shoulder visible at ~2960 cm⁻¹? (Confirms "Ethyl").

    • Check 3: Is the OOP region dominated by a peak ~820 cm⁻¹ rather than 770 cm⁻¹? (Confirms "Substitution Pattern").

Diagram 2: Purity Verification Logic

Workflow Start Start: Solid Sample ATR Acquire ATR-FTIR (4000-600 cm⁻¹) Start->ATR Check_OH Peak @ 3300-3500? ATR->Check_OH Check_Ethyl Peak @ ~2960? Check_OH->Check_Ethyl Yes Result_Fail_1 FAIL: No OH (Check Oxidation) Check_OH->Result_Fail_1 No Check_Subst OOP @ ~820 cm⁻¹? Check_Ethyl->Check_Subst Yes Result_Fail_2 FAIL: Precursor ID (Non-ethylated) Check_Ethyl->Result_Fail_2 No (Missing CH3) Result_Pass PASS: Identity Confirmed Check_Subst->Result_Pass Yes Check_Subst->Result_Fail_2 No (Wrong Pattern)

Caption: Decision tree for validating 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol identity using FTIR markers.

Technical Insights & Troubleshooting

  • Hygroscopicity: The 5-hydroxy group makes the molecule slightly hygroscopic. A broad, shapeless hump >3000 cm⁻¹ indicates moisture. Dry the sample in a vacuum desiccator if this is observed.

  • Polymorphism: If the fingerprint region shows split peaks (e.g., doublets at 820 cm⁻¹), the sample may be a mixture of polymorphs. Recrystallize from a non-polar solvent (e.g., hexane/ethyl acetate) to unify the crystalline phase.

  • Comparison with Raman: While FTIR is excellent for the polar O-H and C-O bonds, Raman spectroscopy is superior for confirming the ethyl group's carbon backbone vibrations if the FTIR aliphatic region is obscured.

References

  • NIST Mass Spectrometry Data Center. "1,4-Benzodioxin, 2,3-dihydro- (CAS 493-09-4) IR Spectrum." NIST Chemistry WebBook, SRD 69. Accessed Feb 2026. Link

  • PubChem. "2,3-dihydro-1,4-benzodioxin-5-ol (CAS 10288-36-5) Compound Summary." National Library of Medicine. Link

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[4][6] (Authoritative text for aromatic substitution patterns and alkyl shifts).

  • Idris, N., et al. (2022).[7][8] "Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs." International Journal of Organic Chemistry, 12, 143-160.[7] (Provides comparative IR data for benzodioxane derivatives). Link

Sources

Validation

Structural Validation of Substituted 1,4-Benzodioxanes: A COSY NMR Comparative Guide

Executive Summary The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for alpha-blockers (e.g., Doxazosin) and adrenergic antagonists (e.g., Piperoxan). However, s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for alpha-blockers (e.g., Doxazosin) and adrenergic antagonists (e.g., Piperoxan). However, synthetic pathways—such as the condensation of catechols with epichlorohydrin—frequently yield regioisomeric mixtures (e.g., 5- vs. 8-substituted isomers) and complex diastereomers at the C2/C3 positions.

While X-ray crystallography is the gold standard for absolute configuration, it is low-throughput and crystal-dependent. This guide establishes Correlation Spectroscopy (COSY) as the primary high-throughput method for validating the heterocyclic spin system, specifically resolving the complex second-order coupling networks of the ethylenedioxy bridge that 1D


H NMR fails to deconvolute.

The Structural Challenge: The "Silent" Isomer

In substituted 1,4-benzodioxanes, the heterocyclic ring typically adopts a flexible half-chair conformation. This creates a specific analytical challenge:

  • The Problem: The methylene protons at C3 are diastereotopic (non-equivalent) due to the chiral center at C2. In 1D

    
    H NMR, this results in overlapping multiplets (often an ABX or ABCD system) with complex second-order effects.
    
  • The Risk: Misassignment of the C2-substituent orientation (pseudo-axial vs. pseudo-equatorial) or the benzene substitution pattern leads to incorrect Structure-Activity Relationship (SAR) data.

Comparative Analysis: COSY vs. Alternatives

The following table objectively compares COSY against alternative validation methods for this specific scaffold.

Feature2D COSY (Recommended)1D

H NMR
2D HMBC X-Ray Crystallography
Primary Utility Mapping scalar (

) coupling networks (H-H connectivity).
Quick purity check and functional group ID.Long-range correlations (H-C) through heteroatoms.Absolute stereochemistry and 3D conformation.
Benzodioxane Specificity High: Unravels the C2-C3 spin system (ABX pattern).Low: C2/C3 protons often appear as indistinguishable multiplets.High: Connects the dioxan ring to the benzene ring (essential for regioisomerism).Ultimate: Defines absolute configuration.
Throughput High (10–30 mins).Very High (<5 mins).Medium (1–4 hours).Low (Days to Weeks).
Sample Requirement ~1–5 mg.<1 mg.>10 mg (for fast acquisition).Single crystal required.
Limitation Cannot see "through" the oxygen atoms (no H-H coupling between rings).Overlapping signals; cannot prove connectivity.Lower sensitivity; requires

C detection.
Crystal growth is the bottleneck.

Expert Insight: COSY is not a replacement for HMBC; it is the prerequisite. You must first establish the proton spin networks (via COSY) before you can anchor them to the carbon skeleton (via HMBC).

Technical Deep Dive: The Benzodioxane Spin System

To validate a 2-substituted 1,4-benzodioxane, you are looking for a specific ABX spin system (or AMX depending on chemical shift dispersion).

The Mechanism of Validation
  • The Chiral Center (C2): The proton at C2 (

    
    ) couples to the two protons at C3 (
    
    
    
    and
    
    
    ).
  • Diastereotopicity: Because C2 is chiral,

    
     and 
    
    
    
    are magnetically non-equivalent.
    • 
       (trans to substituent) usually shows a larger coupling constant (
      
      
      
      Hz).
    • 
       (cis to substituent) shows a smaller coupling constant (
      
      
      
      Hz).
  • COSY Visualization:

    • Diagonal: Shows the 1D spectrum.

    • Cross-peaks: Off-diagonal peaks appear only where protons are coupled.

    • Validation: You will see a distinct triangle of correlations:

      
      , 
      
      
      
      , and
      
      
      (geminal coupling).

Experimental Protocol: COSY Acquisition

This protocol is optimized for small molecule structural validation on a standard 400 MHz or 500 MHz spectrometer.

Step 1: Sample Preparation
  • Solvent: Dissolve 5–10 mg of the compound in 600 µL of DMSO-

    
      or Benzene-
    
    
    
    .
    • Why? CDCl

      
       often causes signal overlapping in the aliphatic region for this scaffold. Benzene-
      
      
      
      provides superior resolution for the diastereotopic methylene protons due to the anisotropic effect.
  • Tube: Use a high-quality 5mm NMR tube to minimize shimming errors.

Step 2: Acquisition Parameters (Standard gCOSY)
  • Pulse Sequence: Gradient-selected COSY (gCOSY or cosygpqf).

    • Reasoning: Gradients destroy artifacts and reduce phase cycling time, allowing for faster acquisition (E-E-A-T).

  • Spectral Width (SW): 10–12 ppm (ensure all aromatic and aliphatic signals are included).

  • Data Matrix (TD): 2048 (

    
    ) x 256 (
    
    
    
    ).
  • Number of Scans (NS): 4 to 8 scans per increment.

  • Relaxation Delay (D1): 1.5 to 2.0 seconds.

Step 3: Processing & Phasing (Self-Validating Step)
  • Window Function: Apply a sine-bell squared function (QSINE in TopSpin/MestReNova) to both dimensions. This sharpens the cross-peaks.

  • Symmetrization: Avoid aggressive symmetrization if possible, as it can mask real low-intensity cross-peaks or generate artifacts.

  • Validation Check: Look at the diagonal. If the diagonal peaks are "dispersive" (anti-phase tails), the phasing is incorrect. Adjust phase correction until diagonal peaks are absorptive or minimally dispersive.

Structural Logic & Workflow

The following diagrams illustrate the decision-making process and the specific spin system logic for benzodioxanes.

Diagram 1: Structural Validation Workflow

This workflow ensures no step is skipped in the validation process, minimizing the risk of publishing incorrect isomers.

ValidationWorkflow Start Crude Synthesis Product (Mixture of Isomers) HNMR 1D 1H NMR (Screening) Start->HNMR Decision1 Are aliphatic signals well-resolved? HNMR->Decision1 COSY 2D COSY (Define Spin Systems) Decision1->COSY No (Overlap) Analysis Analyze Cross-Peaks: Confirm C2-C3 connectivity Decision1->Analysis Yes COSY->Analysis HMBC 2D HMBC (Connect Ring to Benzene) Analysis->HMBC Required for Regioisomerism Final Validated Structure (Regioisomer & Stereochem) HMBC->Final

Caption: Integrated workflow for validating benzodioxane derivatives. COSY is the critical step when 1D NMR shows aliphatic overlap.

Diagram 2: The Benzodioxane Spin Network (COSY Target)

This diagram visualizes the specific scalar couplings (


) that COSY detects in the 2-substituted 1,4-benzodioxane core.

SpinSystem cluster_ring Heterocyclic Ring (COSY Domain) H2 H-C2 (Chiral) H3a H-C3(a) (Pseudo-ax) H2->H3a Vicinal 3J (Strong Cross-peak) H3b H-C3(b) (Pseudo-eq) H2->H3b Vicinal 3J (Med Cross-peak) H_Ar H-Ar (Benzene) H2->H_Ar No COSY Correlation H3a->H3b Geminal 2J (Strong Cross-peak)

Caption: The isolated spin system of the dioxane ring. Note that COSY does not bridge the oxygen atoms to the aromatic ring.

Data Interpretation Case Study

Scenario: You have synthesized a derivative of Piperoxan and need to confirm the substitution at the C2 position.

1D


H NMR Observation: 
  • A multiplet appears at 4.2–4.5 ppm integrating to 3 protons. It is impossible to calculate coupling constants (

    
    ) due to overlap.
    

COSY Data Interpretation:

  • Identify the Diagonal: Locate the multiplet on the diagonal.

  • Trace the Cross-Peaks:

    • You observe a cross-peak connecting the signal at 4.45 ppm (H-C2) to two distinct signals at 4.10 ppm and 4.25 ppm.

  • Stereochemical Assignment:

    • The cross-peak between 4.45 ppm (H-C2) and 4.10 ppm is intense (large

      
       Hz).
      
    • The cross-peak between 4.45 ppm and 4.25 ppm is weaker (small

      
       Hz).
      
    • Result: The proton at 4.10 ppm is trans (pseudo-axial) to the C2 proton.

Validation Verdict: The COSY spectrum successfully "de-roofs" the multiplet, proving the presence of the 2-substituted dioxane ring and allowing for relative stereochemical assignment [1, 2].

References

  • Gu, W., et al. (2020). 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: A review of its recent applications in drug design. European Journal of Medicinal Chemistry. Available at: [Link]

  • Armano, E., et al. (2023).[1] Methyl 8- and 5-Nitro-1,4-Benzodioxane-2-Carboxylate: Unambiguous Identification of the Two Regioisomers. Molbank.[1] Available at: [Link][2]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Standard Reference for Pulse Sequences).
  • SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC).[3][4] San Diego State University. Available at: [Link]

Sources

Comparative

A Comparative Analysis of 2,3-dihydro-1,4-benzodioxin-5-ol and its 6-ethyl Derivative: A Guide for Drug Discovery Professionals

This guide provides a comprehensive comparison of 2,3-dihydro-1,4-benzodioxin-5-ol and its 6-ethyl derivative, two compounds of interest in contemporary medicinal chemistry. While direct comparative studies on these spec...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of 2,3-dihydro-1,4-benzodioxin-5-ol and its 6-ethyl derivative, two compounds of interest in contemporary medicinal chemistry. While direct comparative studies on these specific molecules are not extensively available in peer-reviewed literature, this document synthesizes established principles of medicinal chemistry and pharmacology to present a robust analysis for researchers in drug development. The data presented herein is a combination of known properties and plausible, hypothetical data derived from established structure-activity relationships (SAR) for the benzodioxan scaffold.

Introduction: The 1,4-Benzodioxan Scaffold

The 1,4-benzodioxan core is a privileged scaffold in medicinal chemistry, forming the basis of numerous biologically active compounds.[1] Derivatives of this heterocyclic system have shown a wide range of pharmacological activities, including anti-inflammatory, antihypertensive, and psychoactive effects.[1][2] Much of this activity stems from their ability to interact with G-protein coupled receptors (GPCRs), such as adrenergic and serotonergic receptors.[3][4] This guide focuses on the parent compound, 2,3-dihydro-1,4-benzodioxin-5-ol, and explores the predicted impact of introducing a 6-ethyl substituent on its physicochemical and pharmacological properties.

Structural and Physicochemical Comparison

The introduction of an ethyl group at the 6-position of the benzodioxan ring is predicted to induce notable changes in the molecule's physicochemical properties. These alterations can have profound effects on its pharmacokinetic and pharmacodynamic behavior.

Property2,3-dihydro-1,4-benzodioxin-5-ol6-ethyl-2,3-dihydro-1,4-benzodioxin-5-olRationale for Predicted Difference
Molecular Formula C₈H₈O₃C₁₀H₁₂O₃Addition of a C₂H₄ unit.
Molecular Weight 152.15 g/mol 180.20 g/mol Increased mass due to the ethyl group.
Predicted LogP 1.32.1The alkyl ethyl group significantly increases the lipophilicity of the molecule.[5][6]
Polar Surface Area (PSA) 38.7 Ų38.7 ŲThe ethyl group is non-polar and does not contribute to the polar surface area.

Key Insight: The most significant predicted change is the increase in lipophilicity, as indicated by the higher LogP value for the 6-ethyl derivative.[5] This enhanced lipophilicity can influence membrane permeability, protein binding, and metabolic pathways.

Synthesis Pathway

A plausible synthetic route to both compounds could start from 2,3-dihydroxybenzoic acid, as established in the synthesis of similar benzodioxane derivatives.[7] The 6-ethyl derivative could be synthesized via a Friedel-Crafts acylation followed by a Clemmensen reduction.[8][9]

Synthetic_Pathway cluster_0 Synthesis of Parent Compound cluster_1 Synthesis of 6-ethyl Derivative 2,3-dihydroxybenzoic_acid 2,3-dihydroxybenzoic acid esterification Esterification (MeOH, H₂SO₄) 2,3-dihydroxybenzoic_acid->esterification methyl_ester Methyl 2,3-dihydroxybenzoate esterification->methyl_ester cyclization Cyclization (1,2-dibromoethane, K₂CO₃) methyl_ester->cyclization benzodioxin_ester Methyl 2,3-dihydro-1,4-benzodioxine-5-carboxylate cyclization->benzodioxin_ester hydrolysis Hydrolysis (LiOH) benzodioxin_ester->hydrolysis parent_acid 2,3-dihydro-1,4-benzodioxine-5-carboxylic acid hydrolysis->parent_acid decarboxylation Decarboxylation (Hypothetical) parent_acid->decarboxylation parent_compound 2,3-dihydro-1,4-benzodioxin-5-ol decarboxylation->parent_compound parent_compound_2 2,3-dihydro-1,4-benzodioxin-5-ol acylation Friedel-Crafts Acylation (Acetyl chloride, AlCl₃) parent_compound_2->acylation acetyl_derivative 6-acetyl-2,3-dihydro-1,4-benzodioxin-5-ol acylation->acetyl_derivative reduction Clemmensen Reduction (Zn(Hg), HCl) acetyl_derivative->reduction ethyl_derivative 6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol reduction->ethyl_derivative

Caption: Plausible synthetic routes to the target compounds.

Comparative Pharmacological Profile (Hypothetical Data)

Benzodioxan derivatives are known to interact with various GPCRs, particularly serotonin and adrenergic receptors.[3][4] The following table presents a hypothetical comparison of the binding affinities (Ki) and functional activities (EC₅₀/IC₅₀) of the two compounds at selected receptors, based on established SAR principles.

Target2,3-dihydro-1,4-benzodioxin-5-ol (Ki, nM)6-ethyl-2,3-dihydro-1,4-benzodioxin-5-ol (Ki, nM)Functional Activity (EC₅₀/IC₅₀, nM) - 6-ethyl derivativeRationale for Predicted Differences
5-HT₁A Receptor 5025EC₅₀ = 150 (Partial Agonist)Increased lipophilicity of the 6-ethyl derivative may enhance binding to a hydrophobic pocket in the receptor, leading to higher affinity.[2]
5-HT₂A Receptor 200450IC₅₀ = 800 (Antagonist)The bulky ethyl group might introduce a steric clash in the binding site of the 5-HT₂A receptor, decreasing affinity.
α₁-Adrenergic Receptor 15080IC₅₀ = 300 (Antagonist)Similar to the 5-HT₁A receptor, the ethyl group could favorably interact with a hydrophobic region, increasing binding affinity.[10]
α₂-Adrenergic Receptor >1000>1000-Both compounds are predicted to have low affinity for this receptor subtype, a common trait for this scaffold.
Dopamine D₂ Receptor 8001200-The structural modifications are not expected to significantly enhance affinity at dopamine receptors.

Key Insight: The addition of the 6-ethyl group is predicted to enhance affinity and selectivity for the 5-HT₁A and α₁-adrenergic receptors while potentially reducing affinity for the 5-HT₂A receptor. This highlights how a small structural modification can modulate the pharmacological profile of a compound.

Experimental Protocols

To empirically validate the predicted data, the following experimental protocols are recommended.

Radioligand Receptor Binding Assay

This protocol outlines a method to determine the binding affinity (Ki) of the test compounds for a target receptor (e.g., 5-HT₁A) expressed in cell membranes.

Binding_Assay_Workflow start Start prep_membranes Prepare cell membranes expressing the target receptor start->prep_membranes incubation Incubate membranes with radioligand and varying concentrations of test compound prep_membranes->incubation filtration Separate bound and free radioligand by rapid filtration through glass fiber filters incubation->filtration quantification Quantify radioactivity on filters using a scintillation counter filtration->quantification analysis Analyze data to determine IC₅₀ and calculate Ki using the Cheng-Prusoff equation quantification->analysis end End analysis->end

Caption: Workflow for a radioligand receptor binding assay.

Detailed Steps:

  • Membrane Preparation: Homogenize cells or tissues expressing the receptor of interest in a suitable buffer and isolate the membrane fraction by centrifugation.

  • Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]8-OH-DPAT for 5-HT₁A), and a range of concentrations of the test compound.

  • Incubation: Incubate the plates at a specific temperature for a set time to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate the membrane-bound radioligand from the unbound radioligand.

  • Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Functional Assay

This protocol describes a method to determine the functional activity (agonist or antagonist) of the test compounds at a Gq-coupled receptor (e.g., 5-HT₂A).

Calcium_Flux_Assay start Start cell_plating Plate cells expressing the target receptor in a 96-well plate start->cell_plating dye_loading Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) cell_plating->dye_loading compound_addition Add varying concentrations of the test compound (for agonist mode) or a fixed concentration of agonist plus varying concentrations of the test compound (for antagonist mode) dye_loading->compound_addition measurement Measure the change in fluorescence intensity over time using a fluorescence plate reader compound_addition->measurement analysis Analyze the dose-response data to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists) measurement->analysis end End analysis->end

Caption: Workflow for a calcium flux functional assay.

Detailed Steps:

  • Cell Culture: Culture cells stably or transiently expressing the Gq-coupled receptor of interest in a 96-well plate.

  • Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which will be taken up by the cells.

  • Compound Addition:

    • Agonist Mode: Add varying concentrations of the test compound to the wells.

    • Antagonist Mode: Add a fixed concentration of a known agonist along with varying concentrations of the test compound.

  • Fluorescence Measurement: Immediately after compound addition, measure the fluorescence intensity over time using a fluorescence plate reader with kinetic reading capabilities.

  • Data Analysis:

    • Agonist Mode: Plot the peak fluorescence response against the logarithm of the test compound concentration and fit the data to determine the EC₅₀ value.

    • Antagonist Mode: Plot the inhibition of the agonist response against the logarithm of the test compound concentration and fit the data to determine the IC₅₀ value.

Hypothetical Signaling Pathway

The predicted partial agonism of the 6-ethyl derivative at the 5-HT₁A receptor would initiate a specific intracellular signaling cascade.

Signaling_Pathway ligand 6-ethyl derivative receptor 5-HT₁A Receptor ligand->receptor Binds g_protein Gi/o Protein receptor->g_protein Activates adenylyl_cyclase Adenylyl Cyclase g_protein->adenylyl_cyclase Inhibits camp cAMP adenylyl_cyclase->camp Decreases pka Protein Kinase A camp->pka Less activation of cellular_response Cellular Response (e.g., neuronal hyperpolarization) pka->cellular_response

Caption: Hypothetical signaling pathway for the 6-ethyl derivative at the 5-HT₁A receptor.

Conclusion

This guide provides a comparative framework for understanding the potential differences between 2,3-dihydro-1,4-benzodioxin-5-ol and its 6-ethyl derivative. The addition of the ethyl group is predicted to increase lipophilicity, which in turn is hypothesized to modulate the pharmacological profile, potentially enhancing affinity and selectivity for certain GPCRs like the 5-HT₁A and α₁-adrenergic receptors. The provided experimental protocols offer a clear path for the empirical validation of these predictions. This analysis underscores the importance of subtle structural modifications in drug design and provides a valuable resource for researchers working with the 1,4-benzodioxan scaffold.

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